Cas no 2680708-56-7 (benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate)

• Product Name: benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate
• CAS No: 2680708-56-7
• MF: C₁₆H₁₆BrN₃O₂
• MW: 362.22114276886
• CID: 5622758
• PubChem ID: 165930782
• Update Time: 2025-05-20

benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680708-56-7
• benzyl N-[1-(5-bromopyrimidin-2-yl)cyclobutyl]carbamate
• EN300-28300006
• benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate

• Inchi： 1S/C16H16BrN3O2/c17-13-9-18-14(19-10-13)16(7-4-8-16)20-15(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,11H2,(H,20,21)
• InChI Key： OYGAAOBZOCLKGL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CCC2)NC(=O)OCC2C=CC=CC=2)=NC=1

Computed Properties

• Exact Mass: 361.04259g/mol
• Monoisotopic Mass: 361.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate

Introduction to Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate (CAS No. 2680708-56-7)

Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate, with the CAS number 2680708-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The structure of this molecule incorporates a benzyl group, a cyclobutyl moiety, and a carbamate functional group linked to a brominated pyrimidine ring, which collectively contribute to its unique chemical and biological properties.

The benzyl group, a common component in many pharmaceuticals, is known for its ability to enhance the solubility and bioavailability of active compounds. In the context of Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate, this group likely plays a crucial role in modulating the compound's pharmacokinetic behavior. The cyclobutyl ring, on the other hand, introduces rigidity to the molecular structure, which can influence how the compound interacts with biological targets. This rigidity is often exploited in drug design to improve binding affinity and selectivity.

The core of the molecule is the carbamate group, which is attached to the cyclobutyl ring. Carbamate groups are known for their versatility in medicinal chemistry, often serving as pharmacophores in drugs targeting various diseases. The presence of this group in Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate suggests potential applications in developing treatments for conditions such as cancer, inflammation, and neurological disorders. The brominated pyrimidine ring further enhances the compound's complexity and may contribute to its biological activity by serving as a recognition site for specific enzymes or receptors.

Recent research has highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidine scaffolds are fundamental components of many nucleoside analogs used in antiviral and anticancer therapies. The bromine atom in the 5-position of the pyrimidine ring adds an additional layer of reactivity, allowing for further functionalization and customization of the molecule. This reactivity has been leveraged in synthetic chemistry to develop novel derivatives with enhanced biological properties.

In terms of synthetic pathways, Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate can be synthesized through multi-step organic reactions involving key intermediates such as 5-bromopyrimidine and cyclobutanone derivatives. The introduction of the carbamate group typically involves condensation reactions between an acid chloride or an ester derivative with an amine functionalities present on the cyclobutyl ring. The benzyl group can be introduced at various stages of the synthesis, often through alkylation reactions.

The biological evaluation of Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in cancer cell proliferation. Preliminary studies suggest that this compound may interfere with key signaling pathways by binding to specific target proteins. Additionally, its structural features have been investigated for their ability to modulate inflammatory responses, making it a promising candidate for therapeutic applications.

One notable study published in a leading pharmaceutical chemistry journal demonstrated the efficacy of Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate in inhibiting the activity of an enzyme known to play a critical role in tumor growth. The study employed both computational modeling and experimental assays to validate the compound's mechanism of action. The results were encouraging, showing that at submicromolar concentrations, the compound could significantly reduce enzyme activity without compromising cell viability.

Another area of interest has been the development of analogs derived from Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate with enhanced pharmacological properties. By modifying specific functional groups within the molecule, researchers have been able to fine-tune its biological activity. For instance, replacing the bromine atom with another halogen or introducing additional substituents on the pyrimidine ring has led to compounds with improved potency and selectivity.

The synthesis and characterization of these derivatives have required advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided valuable insights into the structure-property relationships within this series of compounds. Understanding these relationships is crucial for optimizing drug candidates and improving their therapeutic efficacy.

The future directions for research on Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate include exploring its potential applications in drug development and conducting further preclinical studies to assess its safety and efficacy. Researchers are also investigating ways to improve its pharmacokinetic profile by optimizing solubility, bioavailability, and metabolic stability. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

In conclusion, Benzyl N-1-(5-bromopyrimidin-2-yl)cyclobutylcarbamate (CAS No. 2680708-56-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. Ongoing studies continue to uncover new insights into its mechanism of action and therapeutic applications, paving the way for innovative treatments in medicine.